Laminarinonaose
Overview
Description
Laminarinonaose is a type of polysaccharide . It is a glucose polymer used as an energy reserve by micro- and macroalgae . Bacteria digest and consume laminarin with laminarinases .
Synthesis Analysis
Laminarin is digested and consumed by bacteria using laminarinases . These enzymes belong to the glycoside hydrolase families GH16 and GH17 . They employ an endolytic mechanism and specifically cleave the β-1,3-glycosidic bond .
Molecular Structure Analysis
Laminarin, a storage glucan present in micro- and macroalgae, consists of β-1,3 linked glucose monomers, approximately 20–30 subunits in length, with occasional β-1,6 branches consisting of a single and sometimes longer side chains of multiple glucose .
Chemical Reactions Analysis
The antibacterial activity of Laminarinases is completely inhibited by catalases . Thus, Laminarinases kill bacteria by the hydrogen peroxide generated from the oxidation of l-amino acid substrates .
Mechanism of Action
All four laminarinases employ an endolytic mechanism and specifically cleave the β-1,3-glycosidic bond . Two primarily produce low–molecular weight laminarin oligomers (DP 3–4) whereas the others primarily produce high–molecular weight oligomers (DP > 8), which suggests that these enzymes sequentially degrade laminarin .
Safety and Hazards
Future Directions
Laminarinases reveal potential application in the field of food and biotechnology . Understanding how microbes employ these enzyme systems to degrade the various polysaccharides produced by marine algae will help elucidate their role in marine carbon cycle . This could also aid in the development of economical processes for exploiting this potentially renewable feedstock or for the development of new analytic tools in marine science .
properties
CAS RN |
112916-37-7 |
|---|---|
Product Name |
Laminarinonaose |
Molecular Formula |
C₅₄H₉₂O₄₆ |
Molecular Weight |
1477.28 |
synonyms |
O-β-D-Glucopyranosyl-(1→3)-O-β-D-glucopyranosyl-(1→3)-O-β-D-glucopyranosyl-(1→3)-O-β-D-glucopyranosyl-(1→3)-O-β-D-glucopyranosyl-(1→3)-O-β-D-glucopyranosyl-(1→3)-O-β-D-glucopyranosyl-(1→3)-O-β-D-glucopyranosyl-(1→3)-D-glucose |
Origin of Product |
United States |
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